Cas no 96405-32-2 (2’-O-Acetyl-4’’-O-tert-butyldimethylsilylspiramycin I 3,18-(O-tert-Butyldimethylsilyl)acetal)

• Product Name: 2’-O-Acetyl-4’’-O-tert-butyldimethylsilylspiramycin I 3,18-(O-tert-Butyldimethylsilyl)acetal
• CAS No: 96405-32-2
• MF: C₅₇H₁₀₄N₂O₁₅Si₂
• MW: 1113.61108112335
• CID: 800269
• Update Time: 2025-04-19

2’-O-Acetyl-4’’-O-tert-butyldimethylsilylspiramycin I 3,18-(O-tert-Butyldimethylsilyl)acetal Chemical and Physical Properties

Names and Identifiers

• Leucomycin V,18-deoxo-3-deoxy-9-O-[5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-4B-O-[(1,1-dimethylethyl)dimethylsilyl]-18-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3,18-epoxy-,2B-acetate, [9(2R,5S,6R)]- (9CI)
• 2’-O-Acetyl-4’’-O-tert-butyldimethylsilylspiramycin I 3,18-(O-tert-Butyldimethylsilyl)acetal
• [9(2R,5S,6R)]-18-Deoxo-3-deoxy-9-O-[5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-4B-O-[(1,1-dimethylethyl)dimethylsilyl]-18-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3,18-epoxy-leucomycin V 2B-Ac
• 2'-O-Acetyl-4''-O-tert-butyldiMethylsilylspiraMycin I 3,18-(O-tert-ButyldiMethylsilyl)acetal
• Leucomycin V,18-deoxo-3-deoxy-9-O-[5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-4B-O-[(...
• Leucomycin V,18-deoxo-3-deoxy-9-O-[5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-4B-O-[(1,1-dimethylethyl)dimethylsilyl
• Leucomycin V,18-deoxo-3-deoxy-9-O-[5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-4B-O-[(1,1-dimethylethyl)dimethylsilyl]-18-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3,18-epoxy-,2B-acetate, [9(2R,
• [9(2R,5S,6R)]-18-Deoxo-3-deoxy-9-O-[5-(diMethylaMino)tetrahydro-6-Methyl-2H-pyran-2-yl]-4B-O-[(1,1-diMethylethyl)diMethylsilyl]-18-[[(1,1-diMethylethyl)diMethylsi
• [9(2R,5S,6R)]-18-Deoxo-3-deoxy-9-O-[5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-4B-O-[(1,1-dimethylethyl)dimethylsilyl]-18-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3,18-epoxy-leucomycin V 2B-Acetate

• Inchi： 1S/C57H104N2O15Si2/c1-34-30-40-31-46(73-75(19,20)55(7,8)9)70-43(32-44(61)64-35(2)26-24-23-25-27-42(34)69-45-29-28-41(58(14)15)36(3)65-45)51(63-18)50(40)72-54-52(68-39(6)60)48(59(16)17)49(37(4)67-54)71-47-33-57(13,62)53(38(5)66-47)74-76(21,22)56(10,11)12/h23-25,27,34-38,40-43,45-54,62H,26,28-33H2,1-22H3/b24-23-,27-25-/t34-,35-,36?,37?,38?,40-,41?,42+,43-,45?,46+,47?,48?,49?,50?,51+,52?,53?,54?,57?/m1/s1
• InChI Key： HRFRCVVOQSNCSV-KEHFGJNQSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1C[C@H]2C[C@@H](C)[C@H](C=CC=CC[C@@H](C)OC(C[C@H]([C@@H](C2OC2C(C(C(C(C)O2)OC2CC(C)(C(C(C)O2)O[Si](C)(C)C(C)(C)C)O)N(C)C)OC(C)=O)OC)O1)=O)OC1CCC(C(C)O1)N(C)C |c:15,17|

Computed Properties

• Exact Mass: 1112.70000

Experimental Properties

• Density: 1.113
• Boiling Point: 940.988°C at 760 mmHg
• Flash Point: 522.891°C
• Refractive Index: 1.518
• PSA: 171.61000
• LogP: 9.11230